BENGHE Foundational & Exploratory

Check Availability & Pricing

The Chemical Landscape of Cimetidine
Sulfoxide: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cimetidine sulfoxide

Cat. No.: B8196061

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analytical methodologies related to cimetidine sulfoxide, the primary metabolite of the
histamine H2-receptor antagonist, cimetidine.

Introduction: Cimetidine and its Primary Metabolite

Cimetidine, marketed under the brand name Tagamet among others, was a revolutionary drug
in the treatment of peptic ulcers and gastroesophageal reflux disease (GERD).[1][2][3] It
functions by competitively inhibiting the action of histamine at the H2 receptors on the
basolateral membrane of gastric parietal cells, thereby reducing gastric acid secretion.[1][2]
Cimetidine is metabolized in the liver to several compounds, with cimetidine sulfoxide being
the major metabolite, accounting for approximately 10-15% of the total elimination of the parent
drug. Understanding the chemical nature of this metabolite is crucial for comprehensive
pharmacokinetic and pharmacodynamic studies of cimetidine.

Chemical Structure of Cimetidine Sulfoxide

The chemical structure of cimetidine sulfoxide is derived from the oxidation of the sulfur atom
in the thioether side chain of cimetidine. This transformation introduces a sulfoxide functional

group.
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The IUPAC name for cimetidine sulfoxide is 1-cyano-2-methyl-3-[2-[(5-methyl-1H-imidazol-4-
yl)methylsulfinyllethyl]guanidine.

The key structural features include:

¢ An imidazole ring, substituted with a methyl group.

» A sulfinylethyl side chain attached to the imidazole ring.

e A cyanoguanidine moiety at the terminus of the side chain.

The introduction of the oxygen atom at the sulfur creates a chiral center, meaning cimetidine
sulfoxide can exist as two enantiomers, (+)-cimetidine S-oxide and (-)-cimetidine S-oxide.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for cimetidine sulfoxide is
presented below.

Property Value Source

Molecular Formula C10H16N60S

Molecular Weight 268.34 g/mol

CAS Number 54237-72-8

Appearance White to off-white solid

SMILES CC1=C(N=CN1)CS(=O)CCNC
(=NC)NC#N

Computed XLogP3 -1.1

Soluble in water to 100 mM.
Solubility Soluble in DMSO at 83.33
mg/mL with heating.

UV Detection Wavelength 229 nm (for HPLC analysis)
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While specific NMR and IR data for cimetidine sulfoxide are not readily available in the
provided search results, spectroscopic data for the parent compound, cimetidine, have been
reported. For instance, 1H NMR and 13C NMR spectra of cimetidine have been characterized.
Analysis of cimetidine sulfoxide would show characteristic shifts in the NMR spectra,
particularly for the protons and carbons adjacent to the sulfoxide group, compared to the parent
cimetidine.

Metabolism of Cimetidine

Cimetidine is primarily metabolized in the liver by the cytochrome P450 enzyme system. The
major metabolic pathway involves the oxidation of the thioether side chain to form cimetidine
sulfoxide.

Hepatic Oxidation
( Cimetidine \ (Cytochrome P450) Cimetidine Sulfoxide
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C10H16NeS) (C10H16N6OS)

Click to download full resolution via product page

Caption: Metabolic conversion of cimetidine to cimetidine sulfoxide.

Experimental Protocols

While a specific protocol for the synthesis of cimetidine sulfoxide was not detailed in the
search results, several analytical methods for its quantification have been described.

High-Performance Liquid Chromatography (HPLC) for
Serum Analysis

A method for the simultaneous determination of cimetidine and cimetidine sulfoxide in serum
has been developed.

Methodology:

o Sample Preparation: Solid-phase extraction of 0.5 mL of serum using a Bond Elut C18
analytical column.
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* Internal Standard: Ornidazole.
o Chromatography: High-performance liquid chromatography.
o Detection: UV detection at 229 nm.

 Linearity: The method demonstrated linearity up to 10 mg/L for cimetidine and 7.5 mg/L for
cimetidine sulfoxide.

o Recovery: Absolute recoveries were reported to be between 93% and 104% for cimetidine
sulfoxide.

The following diagram illustrates the general workflow for this analytical procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cimetidine-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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